1-{[4-(2,2,2-Trifluoroethoxy)phenyl]methyl}piperazine

Specification

• Molecular Formula: C13H17F3N2O
• Molecular Weight: 274.28 g/mol
• IUPAC Name: 1-[[4-(2,2,2-trifluoroethoxy)phenyl]methyl]piperazine
• Standard InChI: InChI=1S/C13H17F3N2O/c14-13(15,16)10-19-12-3-1-11(2-4-12)9-18-7-5-17-6-8-18/h1-4,17H,5-10H2
• Standard InChI Key: LJNHLYYKLZXETH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=CC=C(C=C2)OCC(F)(F)F

Introduction

1-{[4-(2,2,2-Trifluoroethoxy)phenyl]methyl}piperazine is a chemical compound with the CAS number 1150344-96-9. It is synthesized and used in various chemical and pharmaceutical applications. The compound's structure includes a piperazine ring linked to a phenyl group, which is further modified with a trifluoroethoxy substituent. This article will delve into the properties, synthesis, and potential applications of this compound.

Synthesis and Availability

This compound is commercially available in various quantities, including 100 mg, 250 mg, and 1 g, from suppliers like Alchimica.

Potential Applications

While specific applications of 1-{[4-(2,2,2-Trifluoroethoxy)phenyl]methyl}piperazine are not well-documented, compounds with similar structures are often explored for their biological activity, including potential roles in pharmaceuticals or as intermediates in chemical synthesis.

Comparison with Similar Compounds

Compound	CAS Number	Molecular Formula	Molecular Weight
1-{[4-(2,2,2-Trifluoroethoxy)phenyl]methyl}piperazine	1150344-96-9	FC(COc1ccc(cc1)CN1CCNCC1)(F)F	Not specified
1-(p-Tolylsulphonyl)-4-(3-(trifluoromethyl)phenyl)piperazine	83863-48-3	C18H19F3N2O2S	384.4 g/mol
1-(4-Chloro-3-(trifluoromethyl)phenyl)piperazine	41213-04-1	C11H12ClF3N2	Not specified